Cas no 1612176-94-9 (2-Azabicyclo[2.1.1]hexane-1-methanamine)

• Product Name: 2-Azabicyclo[2.1.1]hexane-1-methanamine
• CAS No: 1612176-94-9
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 6372978
• PubChem ID: 123177202
• Update Time: 2025-05-24

2-Azabicyclo[2.1.1]hexane-1-methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-1-methanamine
• SCHEMBL21078105
• 1612176-94-9
• {2-azabicyclo[2.1.1]hexan-1-yl}methanamine
• EN300-3146683

• Inchi： 1S/C6H12N2/c7-4-6-1-5(2-6)3-8-6/h5,8H,1-4,7H2
• InChI Key： YULGKMGUXUYLHL-UHFFFAOYSA-N
• SMILES： C12(CN)CC(C1)CN2

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 156.3±8.0 °C(Predicted)
• pka: 11.22±0.29(Predicted)

Additional information on 2-Azabicyclo[2.1.1]hexane-1-methanamine

2-Azabicyclo[2.1.1]hexane-1-methanamine: A Comprehensive Overview

The compound 2-Azabicyclo[2.1.1]hexane-1-methanamine, identified by the CAS number 1612176-94-9, is a structurally unique bicyclic amine with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines, which are known for their rigid structures and versatile reactivity, making them valuable in drug design and organic synthesis.

The molecular structure of 2-Azabicyclo[2.1.1]hexane-1-methanamine consists of a bicyclic framework with a nitrogen atom at the 2-position and a methanamine group attached at the 1-position. This arrangement imparts the molecule with unique electronic and steric properties, which are critical for its interactions in biological systems and chemical reactions.

Recent studies have highlighted the importance of bicyclic amines like 2-Azabicyclo[2.1.1]hexane-1-methanamine in medicinal chemistry, particularly in the development of bioactive compounds with improved pharmacokinetic profiles. Researchers have explored its role as a building block for constructing complex molecules, including potential drug candidates for treating various diseases.

In terms of synthesis, several methods have been reported to prepare 2-Azabicyclo[2.1.1]hexane-1-methanamine. One common approach involves the cyclization of suitable diamine precursors under specific reaction conditions, such as acid catalysis or thermal treatment. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for advanced applications.

The application of 2-Azabicyclo[2.1.1]hexane-1-methanamine extends beyond medicinal chemistry into materials science and catalysis. Its rigid structure makes it an ideal candidate for designing chiral catalysts and asymmetric synthesis protocols, where stereocontrol is paramount.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2-Azabicyclo[2.1.1]hexane-1-methanamine with unprecedented accuracy. These studies provide insights into its potential interactions with biological targets, aiding in the rational design of new drugs.

In conclusion, 2-Azabicyclo[2.1.1]hexane-1-methanamine, CAS No. 8888888888, stands as a testament to the ingenuity of modern organic chemistry, offering a versatile platform for innovation across multiple disciplines.